Cas no 82899-02-3 (9H-Fluoren-2-amine,N-[(4-chlorophenyl)methylene]-)

• Product name: 9H-Fluoren-2-amine,N-[(4-chlorophenyl)methylene]-
• CAS No: 82899-02-3
• MF: C₂₀H₁₄ClN
• MW: 303.784863948822
• CID: 729836
• PubChem ID: 224060

9H-Fluoren-2-amine,N-[(4-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-2-amine,N-[(4-chlorophenyl)methylene]-
• 2-(4-CHLOROBENZYLIDENEAMINO)FLUORENE
• AKOS024332180
• NSC12303
• NSC-12303
• 82899-02-3
• 1-(4-chlorophenyl)-N-(9H-fluoren-2-yl)methanimine
• N-(4-Chlorobenzylidene)-9H-fluoren-2-amine

• Inchi： InChI=1S/C20H14ClN/c21-17-7-5-14(6-8-17)13-22-18-9-10-20-16(12-18)11-15-3-1-2-4-19(15)20/h1-10,12-13H,11H2
• InChI Key： IWRNISVIASUDSF-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2C3=C1C=C(C=C3)N=CC4=CC=C(C=C4)Cl

Computed Properties

• Exact Mass: 303.081
• Monoisotopic Mass: 303.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 492°C at 760 mmHg
• Flash Point: 251.4°C
• Refractive Index: 1.644